Cas no 2229281-28-9 (1-amino-5-fluoropentan-2-ol)
1-amino-5-fluoropentan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-amino-5-fluoropentan-2-ol
- EN300-1805170
- 2229281-28-9
-
- Inchi: 1S/C5H12FNO/c6-3-1-2-5(8)4-7/h5,8H,1-4,7H2
- InChI Key: LXOWOXBGEUYIEZ-UHFFFAOYSA-N
- SMILES: FCCCC(CN)O
Computed Properties
- Exact Mass: 121.090292168g/mol
- Monoisotopic Mass: 121.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 51.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 46.2Ų
1-amino-5-fluoropentan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1805170-0.05g |
1-amino-5-fluoropentan-2-ol |
2229281-28-9 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1805170-0.1g |
1-amino-5-fluoropentan-2-ol |
2229281-28-9 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1805170-0.25g |
1-amino-5-fluoropentan-2-ol |
2229281-28-9 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1805170-0.5g |
1-amino-5-fluoropentan-2-ol |
2229281-28-9 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1805170-1.0g |
1-amino-5-fluoropentan-2-ol |
2229281-28-9 | 1g |
$1371.0 | 2023-05-23 | ||
| Enamine | EN300-1805170-2.5g |
1-amino-5-fluoropentan-2-ol |
2229281-28-9 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1805170-5.0g |
1-amino-5-fluoropentan-2-ol |
2229281-28-9 | 5g |
$3977.0 | 2023-05-23 | ||
| Enamine | EN300-1805170-10.0g |
1-amino-5-fluoropentan-2-ol |
2229281-28-9 | 10g |
$5897.0 | 2023-05-23 | ||
| Enamine | EN300-1805170-1g |
1-amino-5-fluoropentan-2-ol |
2229281-28-9 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1805170-5g |
1-amino-5-fluoropentan-2-ol |
2229281-28-9 | 5g |
$2858.0 | 2023-09-19 |
1-amino-5-fluoropentan-2-ol Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-amino-5-fluoropentan-2-ol
Comprehensive Overview of 1-amino-5-fluoropentan-2-ol (CAS No. 2229281-28-9): Properties, Applications, and Industry Insights
1-amino-5-fluoropentan-2-ol (CAS No. 2229281-28-9) is a fluorinated amino alcohol compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The presence of both amino and hydroxyl functional groups, along with a fluorine substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes or receptors where fluorine incorporation enhances binding affinity or metabolic stability.
In recent years, the demand for fluorinated building blocks like 1-amino-5-fluoropentan-2-ol has surged, driven by trends in precision medicine and small-molecule therapeutics. A common search query among chemists is *"How does fluorine substitution impact pharmacokinetics?"*—a question highly relevant to this compound. Studies suggest that the 5-fluoro moiety in 1-amino-5-fluoropentan-2-ol can reduce oxidative metabolism, thereby improving the half-life of derived drug candidates. This aligns with the industry’s focus on optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion).
The synthesis of 1-amino-5-fluoropentan-2-ol typically involves multi-step organic reactions, including reductive amination or fluorination of precursor alcohols. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity, a topic frequently searched in academic forums. Notably, its chiral center at the second carbon opens discussions on enantioselective synthesis, a hot topic in asymmetric catalysis research.
Beyond pharmaceuticals, 1-amino-5-fluoropentan-2-ol is explored in material science, particularly for designing fluorinated polymers with enhanced thermal stability. Users often search for *"fluorine in high-performance materials"*, highlighting cross-disciplinary interest. Regulatory compliance is another focus area; while the compound itself isn’t classified as hazardous, proper handling protocols for amino alcohols and fluorinated compounds are emphasized in safety guidelines.
In summary, 1-amino-5-fluoropentan-2-ol (CAS No. 2229281-28-9) represents a convergence of medicinal chemistry and advanced materials. Its role in addressing challenges like drug resistance and material degradation ensures its relevance in future innovations. For researchers, understanding its structure-activity relationships remains a priority, as reflected in trending search queries and publications.
2229281-28-9 (1-amino-5-fluoropentan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)